Octylbenzene-d22

• Molecular Formula: C14H22
• Molecular Weight: 212.46 g/mol
• InChI: InChI=1S/C14H22/c1-2-3-4-5-6-8-11-14-12-9-7-10-13-14/h7,9-10,12-13H,2-6,8,11H2,1H3/i1D3,2D2,3D2,4D2,5D2,6D2,7D,8D2,9D,10D,11D2,12D,13D
• InChIKey: CDKDZKXSXLNROY-FEGNEZOYSA-N

Octylbenzene-d22 (1219799-28-6) as a Stable Isotope-Labeled Internal Standard for Mass Spectrometry Quantification

Octylbenzene-d22 (CAS No.: 1219799-28-6), also known as n-Octylbenzene-d22 or 1-Phenyloctane-d22, is a perdeuterated aromatic hydrocarbon with the molecular formula C14D22 and a molecular weight of 212.46 g/mol . It is the fully deuterium-labeled analog of the non-deuterated compound Octylbenzene (C14H22, MW 190.32 g/mol), where all 22 hydrogen atoms are replaced with deuterium . This heavy isotope labeling, with a nominal mass difference of +22 Da, is the primary driver for its application as an internal standard (IS) in quantitative mass spectrometry, particularly in LC-MS and GC-MS workflows .

1

Perdeuterated internal standard for quantitative LC-MS or GC-MS workflows

2

Co-eluting SIL-IS for matrix effect compensation and recovery correction

3

Distinct nominal mass offset for unambiguous analyte detection

Why Octylbenzene-d22 is Not Interchangeable with Non-Deuterated or Structural Analog Standards

The selection of Octylbenzene-d22 over a non-deuterated analog or a simple structural isomer is dictated by the fundamental requirements of accurate quantitative LC-MS/MS and GC-MS analysis. While a non-deuterated internal standard like ethylbenzene might appear similar, it will not co-elute with the Octylbenzene analyte and will therefore experience different matrix effects [1]. This differential ionization suppression or enhancement, particularly from co-eluting matrix components, introduces significant and unpredictable errors that cannot be corrected by a mismatched internal standard [2]. The use of a stable isotope-labeled analog (SIL-IS) like Octylbenzene-d22, which exhibits near-identical physicochemical behavior and co-elutes with the target analyte, is the established method to compensate for these variable matrix effects and ensure assay precision and accuracy [3].

Octylbenzene-d22 (SIL-IS)

Co-elutes with target analyte; compensates for variable matrix effects

Near-identical extraction recovery and ionization efficiency

Non-deuterated or structural analog IS

May not co-elute, leading to differential ion suppression or enhancement

Matrix effect correction may be unreliable, compromising assay accuracy

• [1] Restek. Choosing an Internal Standard. 2015. View Source
• [2] Wieling, J. LC-MS-MS experiences with internal standards. Chromatographia 55, S107–S113 (2002). View Source
• [3] Express Pharma. Session by Mallikarjun Reddy, Associate Director - Quality, Clearsynth. 2022. View Source

Quantitative Evidence for Selection of Octylbenzene-d22: Key Differentiators from Comparators

Mass Spectrometric Differentiation: Nominal Mass Offset of +22 Da

The perdeuteration of Octylbenzene-d22 results in a +22 Da mass shift relative to the unlabeled analyte, Octylbenzene (C14H22, 190.32 g/mol). This is the critical factor enabling its use as an internal standard. The +22 Da difference provides ample separation from the analyte's isotopic envelope (M+1, M+2) to prevent signal overlap and cross-talk in the mass spectrometer, ensuring accurate quantitation of the target ion without interference from the internal standard's signal .

Mass Differentiation

Class-level inference

+22 Da nominal mass shift

Ensures signal separation from analyte isotopic envelope

Theoretical mass calculation; data to verify

Evidence Dimension	Nominal Mass Difference vs. Analyte
Target Compound Data	Octylbenzene-d22 (C14D22, MW 212.46 g/mol)
Comparator Or Baseline	Octylbenzene (C14H22, MW 190.32 g/mol)
Quantified Difference	+22.14 Da mass shift
Conditions	Theoretical mass calculation based on molecular formula (C14D22 vs. C14H22)

Why This Matters

This unambiguous mass offset ensures the internal standard's primary ion can be monitored without interference from the target analyte's natural isotopic pattern, a fundamental requirement for accurate MS-based quantitation.

Physicochemical Similarity Ensures Co-Elution and Matrix Effect Correction

Perdeuterated internal standards like Octylbenzene-d22 are used because they exhibit extraction recovery, chromatographic retention time, and ionization efficiency that are nearly identical to the non-deuterated analyte. This class-level property allows the internal standard to track and correct for analyte losses during sample preparation and compensate for variable matrix-induced ion suppression or enhancement during MS detection, which a non-analogous standard cannot do [1][2].

Matrix Effect Correction

Class-level inference

SIL-IS: co-elution, similar ionization

Non-analogous IS: differential matrix effects, uncorrectable error

Supports accurate matrix effect compensation

Based on general SIL-IS application principles

Evidence Dimension	Chromatographic and Ionization Behavior
Target Compound Data	Expected to co-elute with Octylbenzene and exhibit similar ionization efficiency.
Comparator Or Baseline	Non-deuterated structural analog (e.g., ethylbenzene) used as internal standard.
Quantified Difference	Differential matrix effects: Non-analogous IS leads to variable and uncorrectable error [2].
Conditions	General principles of SIL-IS application in LC-MS/MS and GC-MS workflows.

Why This Matters

This near-identical behavior is the only way to reliably correct for the unpredictable and often severe matrix effects encountered in complex biological or environmental samples, ensuring the accuracy and reproducibility of the analytical method.

• [1] Express Pharma. Session by Mallikarjun Reddy, Associate Director - Quality, Clearsynth. 2022. View Source
• [2] Labmate Online. How to Overcome LC-MS/MS Matrix Effects to Achieve Maximum Reliability. View Source

Isotopic Enrichment and Purity Specification: Minimum 98% D Enrichment and Chemical Purity

Commercial vendors for Octylbenzene-d22 specify a minimum isotopic enrichment of 98 atom % D and a chemical purity of ≥98% (HPLC) . This is a standard specification for research-grade deuterated compounds and ensures a known quantity of the labeled species for accurate quantitation. The presence of undeuterated or partially deuterated analogs, or other chemical impurities, could introduce significant error into quantitative assays.

Isotopic & Chemical Purity

Specification review

≥98 atom % D enrichment

≥98% chemical purity (HPLC)

Verification on Certificate of Analysis recommended

Vendor specification; confirm per lot

Evidence Dimension	Isotopic and Chemical Purity
Target Compound Data	≥98 atom % D enrichment; ≥98% chemical purity (HPLC)
Comparator Or Baseline	Lower purity grades or non-certified materials.
Quantified Difference	Not applicable; this is a defined specification for this specific product.
Conditions	Vendor Certificate of Analysis (CoA) specifications.

Why This Matters

Verification of this specification on a Certificate of Analysis (CoA) is critical for procurement and for ensuring the reliability and traceability of quantitative results in regulated or publication-oriented research.

Key Research and Industrial Applications for Octylbenzene-d22

Quantitative LC-MS/MS or GC-MS Bioanalysis of Octylbenzene in Pharmacokinetic and Metabolism Studies

In drug development, Octylbenzene-d22 is the definitive internal standard for the accurate quantification of Octylbenzene and its metabolites in complex biological matrices (e.g., plasma, urine, tissue homogenates) [1]. The use of a stable isotope-labeled analog (SIL-IS) is a regulatory expectation (e.g., FDA Guidance for Industry on Bioanalytical Method Validation) to control for variable recovery and matrix effects, ensuring the generation of reliable pharmacokinetic (PK) data [2].

Precise Quantitation of Octylbenzene in Environmental Fate and Monitoring Studies

For environmental analysis of alkylbenzene hydrocarbons, Octylbenzene-d22 can serve as a surrogate or internal standard to correct for losses during extraction and cleanup of complex samples (e.g., soil, sediment, wastewater) [1]. This ensures accurate, trace-level quantitation of Octylbenzene in environmental monitoring programs or studies of contaminant transport and degradation .

Investigation of Reaction Mechanisms and Tracing Studies Using Deuterium Labeling

Beyond its role as a quantitation standard, Octylbenzene-d22 can be employed as a tracer to investigate reaction mechanisms, such as those in petrochemical processes or organic synthesis. The substitution of hydrogen with deuterium allows researchers to probe kinetic isotope effects (KIE) and track the fate of specific molecular fragments using NMR or MS, providing insights into reaction pathways [3].

Application

Selection Property

Validation Focus

Bioanalytical method validation research

ISTD co-elution and matrix effect correction

Method accuracy and precision endpoint review

Environmental trace analysis research

Surrogate recovery standard for extraction losses

Extraction efficiency and matrix effect assessment

Reaction mechanism and tracer studies

Deuterium labeling for kinetic isotope effect research

Fragment tracking and pathway elucidation

• [1] Russak EM, et al. Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals. Ann Pharmacother. 2019 Feb;53(2):211-216. View Source
• [2] U.S. Food and Drug Administration (FDA). Bioanalytical Method Validation Guidance for Industry. 2018. View Source
• [3] Aslani, S., & Armstrong, D. W. Effect of position of deuterium atoms on gas chromatographic isotope effects. 2023. View Source